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Compound of Interest

Compound Name: Uric acid-15N2

Cat. No.: B052975

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uric acid is the final product of purine metabolism in humans.[1] Elevated levels of uric acid in
the body can lead to conditions such as gout, hyperuricemia, and kidney stones. Accurate
guantification of uric acid in biological matrices is crucial for the diagnosis and management of
these disorders, as well as for research in metabolic diseases and drug development. Stable
isotope-labeled internal standards, such as Uric acid-15N2, are essential for achieving high
accuracy and precision in guantitative bioanalysis using mass spectrometry. This document
provides detailed protocols for the preparation and use of Uric acid-15N2 standard solutions
for the quantification of uric acid in biological samples by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Physicochemical Properties and Stability

Understanding the physicochemical properties of uric acid is critical for the preparation of
stable standard solutions.
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Property Value Reference
Molecular Formula CsH4'>N2N203
Molecular Weight 170.10 g/mol
Appearance White to off-white solid
Sparingly soluble in water.
Solubility is highly pH-
Solubility dependent, increasing with [2][3]
higher pH. Soluble in dilute
solutions of alkali hydroxides.
pKa pKal =5.4, pKa2 =10.3

Stability in Serum

Stable for at least 3 days at
4°C and for up to 30 days at
-20°C.

[4]

Stability in Urine

Prone to precipitation at low
pH and high concentrations.
Dilution of urine samples is
recommended for storage.

Stable for approximately 3

days at room temperature (15-

25°C) if pH is adjusted to 8-9
and bacterial growth is

prevented.

(516171

Stability of Stock Solutions

Uric acid in dilute ammonium
hydroxide (15 mmol/L) can
decompose at a rate of 2-3%

per hour. More stable in 1

mmol/L ammonium hydroxide.

Stock solutions in 0.3 M KOH
are stable when stored at <
4°C.

[1](8]

Experimental Protocols
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Preparation of Stock Solutions

Objective: To prepare concentrated stock solutions of Uric acid and its stable isotope-labeled
internal standard, Uric acid-15N2.

Materials:

Uric acid (analytical standard)

e Uric acid-15N2 (isotopically labeled standard)
o Potassium hydroxide (KOH)

o Ultrapure water

e Volumetric flasks (Class A)

e Analytical balance

o Pipettes

Protocol:

 Uric Acid Stock Solution (10 mM):

o

Accurately weigh the required amount of uric acid powder.

[¢]

Dissolve the uric acid in a 0.3 M KOH solution.

o

Use a volumetric flask to bring the solution to the final volume with 0.3 M KOH to achieve
a final concentration of 10 mM.

[¢]

Vortex or sonicate until fully dissolved.

[e]

Store the stock solution at or below 4°C.[1]
e Uric acid-15N2 Internal Standard (IS) Stock Solution (1.0 mM):

o Accurately weigh the required amount of Uric acid-15N2 powder.
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Dissolve the Uric acid-15N2 in a 0.3 M KOH solution.

[e]

Use a volumetric flask to bring the solution to the final volume with 0.3 M KOH to achieve

o

a final concentration of 1.0 mM.

o

Vortex or sonicate until fully dissolved.

Store the IS stock solution at or below 4°C.[1]

[¢]

Preparation of Working Standard Solutions and
Calibration Curve

Objective: To prepare a series of standard solutions of known concentrations to generate a
calibration curve for the quantification of uric acid.

Protocol:
e Preparation of Working Solutions:

o Prepare intermediate working solutions of uric acid by diluting the 10 mM stock solution
with 0.3 M KOH to concentrations of 0.1 mM and 1.0 mM.[1]

o Preparation of Calibration Standards:

o Prepare a series of calibration standards by spiking the appropriate matrix (e.g., drug-free
plasma, urine, or cell lysate) with the uric acid working solutions.

o The final concentrations of the calibration standards should cover the expected range of
uric acid concentrations in the study samples.

o A fixed concentration of the Uric acid-15N2 internal standard is added to each calibration
standard and quality control (QC) sample.

Example Calibration Standard Concentrations:
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Uric Acid Internal Standard
Matrix Concentration (Uric acid-15N2) Reference
Range Concentration

1.0, 4.0, and 16.0

Urine 4.0 mg/dL [1]
mg/dL
1.0, 4.0, and 16.0

Plasma 4.0 mg/dL [1]
mg/dL

0.0084, 0.017, 0.084,
Cell Lysates 1.000, and 4.000 0.17 mg/dL [1]
mg/dL

Sample Preparation

Objective: To extract uric acid and the internal standard from the biological matrix and remove
interfering substances prior to LC-MS/MS analysis.

Materials:

o Trichloroacetic acid (TCA) solution (10% w/v)
e Microcentrifuge tubes

o Vortex mixer

e Centrifuge

¢ Syringe filters (0.22 um)

e Autosampler vials

Protocol:

» Protein Precipitation:

o To a 1 mL aliquot of the sample (or calibration standard/QC), add a specific volume of the
Uric acid-15N2 internal standard solution.
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o Add 200 pL of 10% TCA solution to precipitate proteins.[1]

o Vortex the mixture for 30 seconds.

e Centrifugation and Filtration:
o Centrifuge the tubes to pellet the precipitated proteins.
o Filter the supernatant through a 0.22 um syringe filter into an autosampler vial.
o The sample is now ready for LC-MS/MS analysis.[1]

LC-MS/MS Analysis

Objective: To separate and quantify uric acid and Uric acid-15N2 using liquid chromatography

coupled with tandem mass spectrometry.

Typical LC-MS/MS Parameters:
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Parameter Condition Reference

LC Column C18 reverse-phase column 9]

_ 5 mM ammonium acetate /
Mobile Phase A o [1]
0.1% acetic acid in water

Mobile Phase B Methanol [1]
Flow Rate 0.6 mL/min [1]
Injection Volume 20 pL [1]

o Negative Electrospray
lonization Mode o [1]
lonization (ESI-)

Precursor lon (m/z) - Uric acid 167.0 [1]
Product lon (m/z) - Uric acid 124.0 [1]
Precursor lon (m/z) - Uric acid-

169.0 [10]
15N2
Product lon (m/z) - Uric acid-

125.0
15N2

Visualizations
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Standard Preparation

Weigh Uric Acid Weigh Uric Acid-15N2
Dissolve in 0.3M KOH Dissolve in 0.3M KOH
(10 mM Stock) (1.0 mM Stock)

:

Prepare Working
Standards (Serial Dilution)

Sample Processing

Spike Matrix for Add Internal Standard
Calibration Curve to Biological Sample
Protein Precipitation
(10% TCA)

Centrifugation

Filter Supernatant

Anav,ysis

C_C-MS/MS Analysis]

Data Processing
(Peak Integration)

Quantification
(Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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